Cas no 2171150-71-1 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171150-71-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6262917
• PubChem ID: 165815829
• Update Time: 2025-06-11

6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2171150-71-1
• EN300-1486113
• 6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid

• Inchi： 1S/C24H28N2O5/c1-16(23(29)25-14-8-2-3-13-22(27)28)26-24(30)31-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,2-3,8,13-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t16-/m0/s1
• InChI Key： KLPSJBZAFDDPRZ-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](C)C(NCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Introduction to 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid (CAS No. 2171150-71-1)

6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2171150-71-1, represents a novel synthetic entity with potential applications in drug development and therapeutic interventions. The intricate structure of this molecule, featuring a chiral center and multiple functional groups, makes it a subject of intense study for researchers aiming to harness its pharmacological properties.

The molecular framework of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid consists of a hexanoic acid backbone modified with an amide group and an amino function at the second position, which is further elaborated with a fluorenylmethoxycarbonyl (Fmoc) protecting group. This structural design not only enhances the stability of the compound during synthetic processes but also provides a versatile platform for further derivatization and functionalization. The presence of the (2S) configuration at the chiral center underscores the importance of stereochemistry in determining the biological activity and efficacy of this compound.

In recent years, there has been a growing interest in the development of chiral building blocks for drug discovery, as enantiomeric purity significantly influences the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. The synthesis and characterization of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid have opened new avenues for exploring such chiral compounds. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective synthesis, have been employed to achieve high yields and enantiomeric excess in the production of this molecule.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide chemistry, known for its stability under basic conditions and ease of removal under mild acidic conditions. This feature makes 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can serve as a key intermediate in the construction of more complex peptidomimetics. The incorporation of this compound into peptide libraries has led to the discovery of novel bioactive molecules with potential therapeutic applications.

Recent studies have highlighted the role of amide-linked hexanoic acid derivatives in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The structure-function relationship within 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid suggests that it may interact with specific targets in the body, thereby influencing disease mechanisms. Preclinical investigations have demonstrated promising results in terms of anti-inflammatory and analgesic effects, making this compound a valuable candidate for further development into therapeutic agents.

The synthesis of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic transformations include the introduction of the Fmoc protecting group, the installation of the amide bond, and the resolution or racemization steps to achieve the desired enantiomeric purity. Advances in synthetic chemistry have enabled researchers to optimize these processes, making large-scale production more feasible.

The application potential of this compound extends beyond its use as a building block for peptide synthesis. It has been explored as an intermediate in the development of novel antibiotics and antiviral agents due to its ability to interfere with microbial metabolic pathways. Additionally, its structural features make it suitable for use in drug delivery systems, where it can enhance bioavailability and target specificity.

In conclusion, 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171150-71-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its synthetic versatility, make it an invaluable tool for scientists working on innovative therapeutic solutions. As research continues to uncover new applications for this molecule, its importance in drug discovery is expected to grow even further.